![molecular formula C10H8N2O2 B3024998 4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one CAS No. 115615-02-6](/img/structure/B3024998.png)
4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one
Overview
Description
The compound “4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one” is a benzoxazinone derivative. Benzoxazinones are a type of heterocyclic organic compound, which contain a benzene ring fused to an oxazine ring . The cyanomethyl group (N≡CCH2–) is a type of nitrile group .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one” would depend on its specific structure. For example, properties such as density, boiling point, vapor pressure, and others could be determined .Scientific Research Applications
Bioactivity and Ecological Role
Compounds in the 1,4-benzoxazin-3(4H)-one class, including derivatives like 4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one, are known for their significant phytotoxic, antifungal, antimicrobial, and antifeedant effects. They are of interest as natural herbicide models and play a role in chemical defense mechanisms of plants. The ecological behavior of these compounds, especially their degradation products, is crucial in understanding plant defense mechanisms (Macias et al., 2009).
Allelochemical Properties and Synthesis
1,4-benzoxazin-3(4H)-one derivatives exhibit notable biological properties such as antimicrobial, antifeedant, antifungal, and insecticidal properties. Their role in the metabolism, detoxification, and degradation in agricultural systems highlights their potential utility in agronomy. The synthesis of these compounds and their lactams has been a focus of research, providing avenues for exploring their agronomic applications (Macias et al., 2006).
Antimicrobial Applications
Research into 4-hydroxy-2H-1,4-benzoxazin-3(4H)-ones has shown potential antimicrobial activities, particularly against organisms like Staphylococcus aureus, Escherichia coli, and Candida albicans. This highlights the potential use of these compounds in developing new antimicrobial agents (Ozden et al., 2000).
Synthetic Applications
The synthesis of 2H-1,4-benzoxazin-3(4H)-ones has been improved through various methodologies. One significant method involves a copper-catalyzed coupling of o-halophenols and 2-halo-amides, allowing for the synthesis of diverse 2H-1,4-benzoxazin-3(4H)-ones. These developments in synthetic methodologies expand the potential applications of these compounds in various fields, including pharmaceuticals (Chen et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(3-oxo-1,4-benzoxazin-4-yl)acetonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c11-5-6-12-8-3-1-2-4-9(8)14-7-10(12)13/h1-4H,6-7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIAYQAAXNNMIET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=CC=CC=C2O1)CC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501222222 | |
Record name | 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501222222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Cyanomethyl)-2H-1,4-benzoxazin-3(4H)-one | |
CAS RN |
115615-02-6 | |
Record name | 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-acetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=115615-02-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501222222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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